Cas no 1252323-53-7 (4-chloro-2-({[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl}amino)-N-ethylbenzamide)

• Product Name: 4-chloro-2-({[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl}amino)-N-ethylbenzamide
• CAS No: 1252323-53-7
• MF: C₁₇H₂₃ClN₄O₂
• MW: 350.843122720718
• CID: 5981837
• PubChem ID: 51121705
• Update Time: 2025-05-30

4-chloro-2-({[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl}amino)-N-ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-({[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl}amino)-N-ethylbenzamide
• AKOS034557266
• Z739673744
• 4-chloro-2-[[2-[(2-cyano-3-methylbutan-2-yl)amino]-2-oxoethyl]amino]-N-ethylbenzamide
• EN300-26685439
• 1252323-53-7

• Inchi： 1S/C17H23ClN4O2/c1-5-20-16(24)13-7-6-12(18)8-14(13)21-9-15(23)22-17(4,10-19)11(2)3/h6-8,11,21H,5,9H2,1-4H3,(H,20,24)(H,22,23)
• InChI Key： JZNWBPYWIRRJKN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(NCC)=O)=C(C=1)NCC(NC(C#N)(C)C(C)C)=O

Computed Properties

• Exact Mass: 350.1509537g/mol
• Monoisotopic Mass: 350.1509537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 94Ų

Additional information on 4-chloro-2-({[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl}amino)-N-ethylbenzamide

Research Brief on 4-chloro-2-({[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl}amino)-N-ethylbenzamide (CAS: 1252323-53-7)

In recent years, the compound 4-chloro-2-({[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl}amino)-N-ethylbenzamide (CAS: 1252323-53-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological pathways. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical relevance.

The synthesis of 4-chloro-2-({[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl}amino)-N-ethylbenzamide involves a multi-step process, as detailed in recent publications. Key steps include the coupling of 4-chloro-2-aminobenzoic acid derivatives with N-ethylamine, followed by the introduction of the (1-cyano-1,2-dimethylpropyl)carbamoyl moiety. Researchers have optimized these steps to improve yield and purity, with recent advancements focusing on green chemistry approaches to reduce environmental impact. The compound's structural elucidation has been confirmed via NMR spectroscopy and mass spectrometry, ensuring its identity and purity for further studies.

Mechanistic studies have revealed that 4-chloro-2-({[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl}amino)-N-ethylbenzamide exhibits potent inhibitory activity against specific enzyme targets, such as kinases involved in inflammatory and oncogenic pathways. In vitro assays demonstrate its ability to bind with high affinity to the ATP-binding sites of these enzymes, thereby disrupting their catalytic activity. Recent findings suggest that this compound may also modulate protein-protein interactions, expanding its potential therapeutic applications beyond traditional enzyme inhibition.

Preclinical evaluations of 4-chloro-2-({[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl}amino)-N-ethylbenzamide have shown promising results in animal models of disease. For instance, in murine models of rheumatoid arthritis, the compound significantly reduced joint inflammation and cartilage degradation. Similarly, in oncology models, it exhibited antitumor effects by inhibiting tumor cell proliferation and inducing apoptosis. These findings underscore its potential as a lead candidate for further drug development, though additional pharmacokinetic and toxicological studies are warranted to assess its safety and efficacy in humans.

Despite these promising results, challenges remain in the development of 4-chloro-2-({[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl}amino)-N-ethylbenzamide as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through structural optimization and formulation strategies. Recent studies have explored prodrug approaches and nanoparticle-based delivery systems to enhance its pharmacological properties. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 4-chloro-2-({[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl}amino)-N-ethylbenzamide (CAS: 1252323-53-7) represents a promising molecule with diverse therapeutic potential. Its unique mechanism of action and efficacy in preclinical models highlight its value as a research tool and a potential drug candidate. Future studies should focus on optimizing its properties and evaluating its safety in humans, paving the way for its translation into clinical applications. This research brief serves as a comprehensive update on the current state of knowledge regarding this compound, providing valuable insights for researchers and stakeholders in the chemical biology and pharmaceutical fields.